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Compound of Interest

Compound Name: Tazobactam Diphenylmethyl Ester
CAS No.: 89789-07-1
Cat. No.: B1631298
Get Quote
. J

CAS 89789-07-1 | Benzhydryl (2S,3S,5R)-3-((1H-1,2,3-triazol-1-yl)methyl)-3-methyl-7-oxo-4-
thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide[1]

Executive Summary

Tazobactam Diphenylmethyl Ester (Tazobactam Benzhydryl Ester) is the penultimate
intermediate in the synthesis of Tazobactam Sodium, a potent

-lactamase inhibitor. Its isolation purity determines the downstream quality of the final API. This
guide details the physicochemical properties, specifically melting point and density, and
correlates them with process engineering parameters for researchers and scale-up chemists.

Physicochemical Profile

The diphenylmethyl ester moiety serves as a lipophilic protecting group, stabilizing the C-2
carboxylic acid during the aggressive oxidation and nucleophilic substitution steps required to
construct the sulfone and triazole moieties.

Core Properties Table
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Property

Value | Range

Context & Validation

Indicates anhydrous,

Melting Point (High Purity) 201 — 203°C crystalline form (purity >99.5%)
[1].
Often indicates residual
Melting Point (Tech Grade) 192 —195°C solvent (solvate formation) or

trace monoxide impurity.

Density (Predicted)

1.47 £ 0.1 g/cm3

Calculated based on skeletal

structure.

Bulk Density (Tapped)

0.45 - 0.60 g/cm3

Typical for the micronized
powder; critical for reactor

loading calculations.

Molecular Formula

C23H22N40s5S

MW: 466.51 g/mol

White to off-white crystalline

Yellowing indicates thermal

Appearance degradation or oxide
powder ) -
impurities.
N Insoluble in water; sparingly
Solubility DCM, DMSO, Ethyl Acetate

soluble in alcohols.

Technical Insight: The melting point is a "hard" quality attribute. A depression below 195°C

typically signals the presence of the sulfoxide intermediate (incomplete oxidation) or ring-

opened degradation products formed during the triazole insertion.

Synthesis & Isolation Logic

To understand the melting point variability, one must analyze the synthesis pathway. The

modern industrial route avoids the hazardous azide chemistry (using sodium azide and

acetylene) in favor of a direct nucleophilic substitution using 1,2,3-triazole.[2]
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The "Double Oxidation" Pathway

The highest purity ester is achieved via the oxidation of the chloromethyl penam precursor
followed by triazole substitution.

Benzhydryl 2f Step1 Oxidation cl Sulfone Step 2
penicillanate | (KMnO4/Acetic Acid) Intermediate | (1.2,3-Triazole / Base)

» D Ester
(CAS 89789-07-1)

Click to download full resolution via product page

Figure 1: High-fidelity synthesis pathway emphasizing the sulfone formation prior to triazole
insertion to minimize steric byproducts.

Protocol: Crystallization for MP Optimization

The melting point of 201-203°C is achieved only through controlled crystallization.

Dissolution: Dissolve crude ester in Dichloromethane (DCM).

e Washing: Wash with saturated NaHCOs to remove unreacted triazole (acidic proton).
» Solvent Swap: Distill off DCM while adding Isopropyl Alcohol (IPA) or Ethyl Acetate.

¢ Nucleation: Cool to 0-5°C. The ester crystallizes as a dense white solid.

e Drying: Vacuum dry at 45°C. Note: Temperatures >50°C during drying can cause surface
amorphization, lowering the apparent MP.

Critical Process Parameters (CPP)
Density Considerations in Scale-Up

While the skeletal density is ~1.47 g/cm3, the bulk density is the operational parameter.

o Reactor Volume: The ester is voluminous. A 100kg batch may require a 1000L reactor if the
crystallization yields a "fluffy" polymorph (low bulk density).
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« Filtration: High-density crystals (grown slowly from Ethyl Acetate) filter 3x faster than rapid
precipitates from Acetone/Water.

Impurity Profiling via Melting Point

Observed MP Diagnosis Corrective Action

201 - 203°C Target Specification Proceed to deprotection.

Extended vacuum drying;

195 -198°C Trace Solvent/Moisture ]
check LOD (Loss on Drying).
Likely contains de-methylated

<190°C Structural Impurity byproducts or sulfoxide.

Recrystallize from DCM/IPA.

Analytical Validation (Self-Validating System)

To ensure the material meets the "Researchers & Scientists" standard, rely on this orthogonal
testing protocol:

e HPLC Purity: >99.0% (Area normalization).

o Column: C18 (e.g., Agilent Zorbax), 150mm x 4.6mm.

o Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (Gradient).
o DSC (Differential Scanning Calorimetry):

o Run at 10°C/min.

o Look for a sharp endotherm onset at 201°C. A broad peak suggests a mixture of
polymorphs.

¢ IR Spectroscopy:
o Carbonyl stretch (B-lactam): ~1790-1800 cm~1.

o Sulfone stretches: ~1320 cm~—! and 1140 cm™1.
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Deprotection: The Final Step

The diphenylmethyl group is cleaved to yield the active drug.
» Reagent: m-Cresol is the preferred scavenger for the benzhydryl cation.
e Mechanism: Acid-catalyzed solvolysis.

 Yield Impact: Purity of the ester (defined by MP) directly correlates to the color and yield of
the final Tazobactam acid. Impure ester leads to a "red/brown" final product requiring
expensive resin purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Characterization & Process Engineering:
Tazobactam Diphenylmethyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631298/docs#technical-characterization-process-
engineering-tazobactam-diphenylmethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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